2-[2,5-Dimethyl-4-(morpholin-4-ylmethyl)phenoxy]acetamide

• IUPAC Name: 2-[2,5-dimethyl-4-(morpholin-4-ylmethyl)phenoxy]acetamide
• InChI: InChI=1S/C15H22N2O3/c1-11-8-14(20-10-15(16)18)12(2)7-13(11)9-17-3-5-19-6-4-17/h7-8H,3-6,9-10H2,1-2H3,(H2,16,18)
• InChI Key: VWNKTGBEOOEPDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OCC(=O)N)C)CN2CCOCC2
• Molecular Formula: C15H22N2O3
• Molecular Weight: 278.35 g/mol

Description

2-[2,5-Dimethyl-4-(morpholin-4-ylmethyl)phenoxy]acetamide (2-DMPMPA) is a synthetic molecule that has been studied for its potential applications in scientific research. It is a member of the morpholine family, which are compounds that contain a nitrogen-oxygen heterocyclic ring and have been used in many areas of research, including pharmacology, biochemistry, and molecular biology. 2-DMPMPA has been studied for its potential to act as a substrate for enzymes, a ligand for receptors, and an inhibitor of certain biochemical pathways.

Scientific Research Applications

Antifungal and Antimicrobial Applications

• Broad-spectrum antifungal agents : 2-(2-oxo-morpholin-3-yl)-acetamide derivatives have been identified as fungicidal agents against Candida species, with optimization leading to compounds demonstrating broad antifungal activity against various fungi, including molds and dermatophytes. These compounds have shown promising in vitro antifungal activity and in vivo efficacy in murine models of systemic Candida albicans infection (Bardiot et al., 2015).
• Antimicrobial and hemolytic activity : A new series of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides have been prepared and evaluated for antimicrobial and hemolytic activities. Some of these compounds exhibited significant activity against selected microbial species, offering insights into their potential as antimicrobial agents (Gul et al., 2017).

Pharmaceutical and Medicinal Chemistry

• Synthesis and evaluation of analgesic and anti-inflammatory candidates : New analogs of paracetamol, with modifications including dimethyl and ethyl substitutions in the phenyl moiety and sulfonamide modified by inserting morpholine, were synthesized. These compounds, particularly when conjugated with ibuprofen, exhibited higher analgesic and anti-inflammatory effects compared to acetaminophen alone, suggesting potential therapeutic applications (Ahmadi et al., 2014).

Structural and Chemical Properties

• Structural aspects of salt and inclusion compounds : Research on amide-containing isoquinoline derivatives, including interactions with mineral acids and gel formation, contributes to understanding the structural properties of these compounds and their potential applications in material science and pharmaceutical chemistry (Karmakar et al., 2007).

Bioactive Compounds and Metabolites

• Nitrosylated and nitrated N-(2-hydroxyphenyl)acetamides : The study on incubation of various microorganisms with microbial degradation products of 2-benzoxazolinone (BOA) led to the identification of nitrosylated and nitrated N-(2-hydroxyphenyl)acetamides, opening new pathways for understanding phytotoxic metabolites and their applications in agricultural chemistry (Girel et al., 2022).